Cas no 1805468-30-7 (Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate)

Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethylthio (SCF₃) and cyano (CN) functional groups. The presence of these moieties enhances reactivity, making it useful in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The chloromethyl group offers further derivatization potential, enabling selective modifications. Its trifluoromethylthio group imparts unique electronic and lipophilic properties, which are advantageous in drug design for improved metabolic stability and bioavailability. The ester functionality provides additional flexibility for hydrolysis or transesterification. This compound is particularly relevant in the development of bioactive molecules requiring fluorinated or sulfur-containing motifs. Proper handling is essential due to its reactive substituents.
Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate structure
1805468-30-7 structure
Product Name:Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate
CAS No:1805468-30-7
MF:C11H7ClF3NO2S
MW:309.691991090775
CID:4953501
Update Time:2025-05-26

Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate
    • Inchi: 1S/C11H7ClF3NO2S/c1-18-10(17)9-7(5-16)6(4-12)2-3-8(9)19-11(13,14)15/h2-3H,4H2,1H3
    • InChI Key: WHHNLXISGPHYTM-UHFFFAOYSA-N
    • SMILES: ClCC1=CC=C(C(C(=O)OC)=C1C#N)SC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 382
  • XLogP3: 3.6
  • Topological Polar Surface Area: 75.4

Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015010631-1g
Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate
1805468-30-7 97%
1g
1,564.50 USD 2021-06-21

Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate Related Literature

Additional information on Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate

Comprehensive Overview of Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate (CAS No. 1805468-30-7)

Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate (CAS No. 1805468-30-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique molecular structure featuring a trifluoromethylthio group and a cyano substituent, is widely utilized in the synthesis of advanced materials and bioactive molecules. Its chloromethyl and ester functionalities make it a versatile building block for constructing complex molecular architectures.

In recent years, the demand for fluorinated compounds like Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with the growing focus on sustainable agriculture and precision medicine. The compound's trifluoromethylthio moiety is known to improve lipophilicity, a critical factor in optimizing drug delivery systems.

From a synthetic chemistry perspective, CAS No. 1805468-30-7 serves as a key intermediate in the preparation of heterocyclic compounds, which are pivotal in developing new antimicrobial agents and enzyme inhibitors. Its cyano group offers reactivity for further functionalization, enabling the creation of diverse derivatives. This adaptability has made it a subject of numerous patent applications and academic studies, particularly in the context of green chemistry and catalysis.

The compound's relevance extends to material science, where its trifluoromethylthio group contributes to the development of high-performance polymers and electronic materials. With the rise of renewable energy technologies, researchers are exploring its role in organic semiconductors and photovoltaic devices. This intersection of chemistry and engineering highlights the compound's multidisciplinary appeal.

Quality control and analytical methods for Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate are critical topics in industrial settings. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency. The compound's stability under various storage conditions is also a frequent subject of inquiry, especially for pharmaceutical manufacturers seeking compliant raw materials.

In the context of regulatory compliance, CAS No. 1805468-30-7 is often discussed in relation to REACH and FDA guidelines. Its safe handling and environmental impact are carefully evaluated, reflecting the industry's commitment to sustainability. As global regulations evolve, the compound's eco-friendly synthesis routes are gaining traction, addressing concerns about carbon footprint reduction.

Looking ahead, Methyl 3-chloromethyl-2-cyano-6-(trifluoromethylthio)benzoate is poised to play a pivotal role in emerging technologies such as bioconjugation and proteolysis-targeting chimeras (PROTACs). Its structural features align with the demand for targeted therapies and personalized medicine, making it a compound of enduring interest. Collaborative efforts between academia and industry continue to unlock its full potential, ensuring its place in the future of innovative chemistry.

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